Cas no 1361797-87-6 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)
Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
-
- Inchi: 1S/C12H13F5N2O2/c1-2-21-9(20)3-6-7(11(13)14)5-19-8(4-18)10(6)12(15,16)17/h5,11H,2-4,18H2,1H3
- InChI Key: BTMPSEDXRZHWFS-UHFFFAOYSA-N
- SMILES: FC(C1C(CN)=NC=C(C(F)F)C=1CC(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 351
- XLogP3: 1.4
- Topological Polar Surface Area: 65.2
Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000819-500mg |
Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate |
1361797-87-6 | 97% | 500mg |
$970.20 | 2022-03-01 | |
| Alichem | A022000819-1g |
Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate |
1361797-87-6 | 97% | 1g |
$1,612.80 | 2022-03-01 |
Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
Research Briefing on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS: 1361797-87-6)
Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS: 1361797-87-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. This briefing provides an overview of the latest research findings, synthesis methodologies, and potential applications of this compound.
The compound's unique structural features, including the presence of multiple fluorine atoms and an aminomethyl group, contribute to its reactivity and ability to interact with biological targets. Recent publications have demonstrated its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases and other enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop potent inhibitors of a specific kinase implicated in cancer progression.
In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate. A 2022 patent application detailed an improved synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This innovation not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.
Pharmacological studies have also explored the compound's potential as a direct therapeutic agent. Preliminary in vitro and in vivo data suggest that it may exhibit moderate activity against certain bacterial strains and cancer cell lines. However, further optimization of its pharmacokinetic properties is required to improve its efficacy and reduce potential toxicity. Researchers are particularly interested in modifying the ester moiety to enhance metabolic stability and bioavailability.
The future directions for research on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate include exploring its application in drug conjugates and PROTACs (Proteolysis Targeting Chimeras). Its ability to serve as a linker molecule with both reactive functional groups and fluorinated aromatic systems makes it an attractive candidate for these emerging therapeutic modalities. Additionally, computational studies are underway to better understand its interactions with biological targets at the molecular level.
In conclusion, Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate represents a promising scaffold in medicinal chemistry with diverse applications. Continued research efforts are expected to uncover new therapeutic opportunities and improve synthetic methodologies for this valuable compound. The integration of modern synthetic techniques with biological evaluation will be crucial in realizing its full potential in drug discovery and development.
1361797-87-6 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)